Cas no 2171684-41-4 (3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid)

• Product Name: 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• CAS No: 2171684-41-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6029224
• PubChem ID: 165525850
• Update Time: 2025-05-20

3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• EN300-1508342
• 2171684-41-4
• 3-cyclopropyl-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]propanoic acid

• Inchi： 1S/C27H32N2O5/c1-17(25(30)29-24(26(31)32)15-18-12-13-18)7-6-14-28-27(33)34-16-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,17-18,23-24H,6-7,12-16H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YECIZOXUMLTDIK-UHFFFAOYSA-N
• SMILES： OC(C(CC1CC1)NC(C(C)CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

Introduction to 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171684-41-4)

3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171684-41-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that incorporate a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is widely utilized in peptide synthesis and drug development. The presence of a cyclopropyl side chain and an amidopropanoic acid moiety further enhances its structural complexity and functional diversity, making it a promising candidate for further investigation in medicinal chemistry.

The structure of this compound is characterized by a linear backbone with multiple functional groups strategically positioned to interact with biological targets. The Fmoc group, in particular, serves as a protective moiety for amino groups during synthetic processes, ensuring precise control over peptide bond formation. This feature is crucial in the development of peptide-based therapeutics, where accurate sequence assembly is paramount. Additionally, the cyclopropyl group introduces steric hindrance, which can modulate binding affinity and selectivity when interacting with biological receptors or enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets more effectively. Studies suggest that the fluorenylmethoxycarbonyl moiety may enhance the solubility and bioavailability of drug candidates, while the amidopropanoic acid component could contribute to metabolic stability and pharmacokinetic properties. These attributes make 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid an attractive scaffold for designing novel small-molecule drugs.

In the realm of drug discovery, the integration of heterocyclic structures like fluorene derivatives has been increasingly explored due to their ability to engage with biological macromolecules through multiple binding interactions. The fluorenylmethoxycarbonyl group not only facilitates synthetic manipulation but also imparts photophysical properties that could be leveraged in imaging agents or photoactivatable drugs. Meanwhile, the cyclopropyl ring is known for its ability to enhance binding affinity by introducing rigidification and optimal positioning within active sites.

The amino acids incorporated into this compound’s structure, particularly the presence of an amide linkage, suggests potential applications in peptidomimetics—molecules designed to mimic the bioactivity of natural peptides while offering improved pharmacological profiles. Peptidomimetics are particularly valuable in addressing challenges associated with peptide-based drugs, such as poor oral bioavailability and susceptibility to enzymatic degradation. By leveraging the structural features of 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid, researchers aim to develop compounds that can circumvent these limitations.

Emerging research indicates that this compound may exhibit inhibitory activity against specific enzymes or receptors implicated in various diseases. For instance, studies have hinted at its potential as an antagonist or modulator of pathways relevant to neurological disorders, cancer, and inflammatory conditions. The precise arrangement of functional groups within its structure allows for fine-tuning of pharmacological properties, enabling the design of highly selective agents with minimal off-target effects.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic strategies include protection-deprotection cycles involving the Fmoc group, as well as cross-coupling reactions to introduce the cyclopropyl moiety. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision, paving the way for rapid exploration of its biological potential.

From a medicinal chemistry perspective, the versatility of 3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid lies in its ability to serve as a versatile building block for generating analogs with tailored properties. By modifying substituents such as the cyclopropyl group or exploring different protecting groups, chemists can generate libraries of compounds for high-throughput screening against diverse biological targets. This approach has been instrumental in identifying lead compounds for further development into therapeutic agents.

The incorporation of advanced analytical techniques has further enhanced our understanding of this compound’s behavior in vitro and in vivo. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These insights are critical for rational drug design, ensuring that modifications made during optimization align with desired pharmacological outcomes.

In conclusion,3-cyclopropyl-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171684-41-4) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its synthesis highlights the sophistication of modern organic chemistry techniques, while its functional groups offer opportunities for designing next-generation therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.